8-methyl-4-oxo-4H-chromene-2-carboxylic acid
Overview
Description
8-Methyl-4-oxo-4H-chromene-2-carboxylic acid is a chemical compound with the molecular formula C11H8O4 . It has a molecular weight of 204.18 . The compound is solid in physical form and is typically stored at room temperature .
Molecular Structure Analysis
The InChI code for 8-methyl-4-oxo-4H-chromene-2-carboxylic acid is 1S/C11H8O4/c1-6-3-2-4-7-8(12)5-9(11(13)14)15-10(6)7/h2-5H,1H3,(H,13,14) . This code provides a specific description of the molecule’s structure, including the positions of the atoms and the types of bonds between them.Physical And Chemical Properties Analysis
8-Methyl-4-oxo-4H-chromene-2-carboxylic acid is a solid compound . It has a molecular weight of 204.18 and a molecular formula of C11H8O4 . The compound is typically stored at room temperature .Scientific Research Applications
Synthesis and Optimization : Zhu et al. (2014) outlined a rapid synthetic method for 4-Oxo-4H-chromene-3-carboxylic acid, a structurally similar compound to 8-methyl-4-oxo-4H-chromene-2-carboxylic acid, emphasizing its importance as an intermediate in the synthesis of biologically active compounds (Zhu et al., 2014).
Pharmacological Applications : Thimm et al. (2013) investigated 6-Bromo-8-(4-[(3)H]methoxybenzamido)-4-oxo-4H-chromene-2-carboxylic Acid, a derivative of 8-methyl-4-oxo-4H-chromene-2-carboxylic acid, as a potent and selective agonist for the GPR35 receptor, indicating its potential use in studying orphan G protein-coupled receptors (Thimm et al., 2013).
Structural Studies and Antitumor Applications : Li et al. (2013) synthesized 6-tert-butyl-4-phenyl-4H-chromene-2-carboxylic acid, another structurally related compound, for potential use in antitumor antibiotic tetrahydroisoquinoline natural products studies (Li et al., 2013).
Optical Properties : Arif et al. (2022) synthesized and studied the non-linear optical (NLO) properties of chromene derivatives, which include compounds structurally similar to 8-methyl-4-oxo-4H-chromene-2-carboxylic acid, showcasing their potential in photonic applications (Arif et al., 2022).
Molecular Structure Analysis : Ciolkowski et al. (2009) conducted a study on 2-Methyl-4-oxo-4H-chromene-3-carboxylic acid methyl ester, closely related to the compound , focusing on its structural and conformational aspects (Ciolkowski et al., 2009).
Safety And Hazards
Future Directions
The future directions for the study and application of 8-methyl-4-oxo-4H-chromene-2-carboxylic acid are not explicitly mentioned in the available resources. Given the interest in chromene compounds in various fields of research , it’s possible that future studies could explore the synthesis, properties, and potential applications of this compound in more detail.
properties
IUPAC Name |
8-methyl-4-oxochromene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O4/c1-6-3-2-4-7-8(12)5-9(11(13)14)15-10(6)7/h2-5H,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGSGLTSKIQNWBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=O)C=C(O2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10357219 |
Source
|
| Record name | 8-methyl-4-oxo-4H-chromene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10357219 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-methyl-4-oxo-4H-chromene-2-carboxylic acid | |
CAS RN |
38243-78-6 |
Source
|
| Record name | 8-methyl-4-oxo-4H-chromene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10357219 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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